Cas no 1126-23-4 (6H-Purine-6-thione,1,9-dihydro-8-methyl-)

• Product Name: 6H-Purine-6-thione,1,9-dihydro-8-methyl-
• CAS No: 1126-23-4
• MF: C₆H₆N₄S
• MW: 166.203638553619
• CID: 163974
• PubChem ID: 3260096
• Update Time: 2025-04-19

6H-Purine-6-thione,1,9-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,1,9-dihydro-8-methyl-
• 1,7-Dihydro-8-methyl-6H-purine-6-thione
• 8-methyl-3,7-dihydropurine-6-thione
• 8-Methyl-6-thiopurine
• 8-Methyl-6-thioxopurine
• 9H-Purine-6-thiol, 8-methyl-
• Purine-6(1H)-thione, 8-methyl-
• VIVHKHHYZLMJQH-UHFFFAOYSA-N
• NSC-22741
• AKOS005064384
• NSC22741
• SCHEMBL3857164
• SCHEMBL12997906
• AKOS005067809
• 6H-Purine-6-thione,7-dihydro-8-methyl-
• DTXSID80390754
• 1126-23-4
• 8-Methyl-1,7-dihydro-6H-purine-6-thione #
• 8-Methyl-9H-purine-6-thiol
• 6H-Purine-6-thione, 1,7-dihydro-8-methyl-

• Inchi： 1S/C6H6N4S/c1-3-9-4-5(10-3)7-2-8-6(4)11/h2H,1H3,(H2,7,8,9,10,11)
• InChI Key： VIVHKHHYZLMJQH-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N=C(C)N2

Computed Properties

• Exact Mass: 166.03148
• Monoisotopic Mass: 166.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 49.11
• LogP: 1.32390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones